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Compound of Interest

Compound Name:
N-(4-cyanophenyl)-2-methylprop-

2-enamide

Cat. No.: B1301453 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the molecular weight of the compound N-
(4-cyanophenyl)-2-methylprop-2-enamide. This information is critical for a variety of

applications in research and development, including stoichiometric calculations, analytical

method development, and interpretation of experimental data.

Chemical Identity and Formula
N-(4-cyanophenyl)-2-methylprop-2-enamide is a chemical compound with the molecular

formula C₁₁H₁₀N₂O. This formula is derived from its chemical structure, which consists of a 4-

cyanophenyl group attached to the nitrogen atom of a 2-methylprop-2-enamide

(methacrylamide) moiety.

Molecular Weight Calculation
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The calculation for N-(4-cyanophenyl)-2-methylprop-2-enamide is based on the atomic

weights of carbon, hydrogen, nitrogen, and oxygen.

Table 1: Atomic Composition and Weight
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Element Symbol Count
Atomic Weight
(amu)

Total Weight
(amu)

Carbon C 11 12.011[1][2][3][4] 132.121

Hydrogen H 10
1.008[5][6][7][8]

[9][10]
10.080

Nitrogen N 2
14.007[11][12]

[13][14][15]
28.014

Oxygen O 1
15.999[16][17]

[18][19]
15.999

Total 186.214

The calculated molecular weight of N-(4-cyanophenyl)-2-methylprop-2-enamide is 186.214

g/mol .
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Constituent Elements

Atomic Weights (amu)

N-(4-cyanophenyl)-2-methylprop-2-enamide
(C₁₁H₁₀N₂O)

Carbon (C)
11 atoms

Hydrogen (H)
10 atoms

Nitrogen (N)
2 atoms

Oxygen (O)
1 atom

11 * 12.011 = 132.121 10 * 1.008 = 10.080 2 * 14.007 = 28.014 1 * 15.999 = 15.999

Molecular Weight
186.214 g/mol

+
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Molecular weight calculation workflow.

Experimental Protocols for Molecular Weight
Determination
While the molecular weight can be accurately calculated from the molecular formula,

experimental verification is a crucial step in compound characterization. The primary method
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for determining the molecular weight of a compound like N-(4-cyanophenyl)-2-methylprop-2-
enamide is mass spectrometry.

Protocol: High-Resolution Mass Spectrometry (HRMS)

Sample Preparation: A dilute solution of the compound is prepared in a suitable volatile

solvent (e.g., acetonitrile or methanol). The concentration is typically in the range of 1-10

µg/mL.

Instrumentation: A high-resolution mass spectrometer, such as a time-of-flight (TOF) or

Orbitrap instrument, is used.

Ionization: Electrospray ionization (ESI) is a common technique for this type of molecule. The

sample solution is introduced into the ESI source, where a high voltage is applied to

generate charged droplets. As the solvent evaporates, charged molecular ions ([M+H]⁺ or

[M-H]⁻) are produced.

Mass Analysis: The ions are accelerated into the mass analyzer, which separates them

based on their mass-to-charge ratio (m/z).

Data Analysis: The resulting mass spectrum will show a peak corresponding to the molecular

ion. The high resolution of the instrument allows for a very accurate determination of the m/z

value, which can be used to confirm the elemental composition and, consequently, the

molecular weight.
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1. Sample Preparation

2. Mass Spectrometry

3. Data Analysis

N-(4-cyanophenyl)-2-
methylprop-2-enamide
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Electrospray Ionization (ESI)

Introduction
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Ion Transfer
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Mass Spectrum
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Identify Molecular Ion Peak
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Confirm Molecular Weight
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1301453#n-4-cyanophenyl-2-methylprop-2-enamide-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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